Cas no 112506-90-8 (9H-Purine,6-chloro-9-(5-deoxy-b-D-ribofuranosyl)-)

9H-Purine,6-chloro-9-(5-deoxy-b-D-ribofuranosyl)- structure
112506-90-8 structure
Product Name:9H-Purine,6-chloro-9-(5-deoxy-b-D-ribofuranosyl)-
CAS No:112506-90-8
MF:C10H11ClN4O3
MW:270.672340631485
CID:129802
PubChem ID:29924995
Update Time:2025-04-19

9H-Purine,6-chloro-9-(5-deoxy-b-D-ribofuranosyl)- Chemical and Physical Properties

Names and Identifiers

    • 9H-Purine,6-chloro-9-(5-deoxy-b-D-ribofuranosyl)-
    • 6-CHLORO-9-(5-DEOXY-D-RIBOFURANOSYL)PURINE
    • (5R)-5-(6-chloro-purin-9-yl)-L-2,5-anhydro-1-deoxy-ribitol
    • (5R)-5-(6-Chlor-purin-9-yl)-L-2,5-anhydro-1-desoxy-ribit
    • 9H-PURINE, 6-CHLORO-9-(5-DEOXY-.BETA.-D-RIBOFURANOSYL)-
    • 112506-90-8
    • (2R,3R,4S,5R)-2-(6-chloro-9H-purin-9-yl)-5-methyloxolane-3,4-diol
    • (2R,3R,4S,5R)-2-(6-Chloro-9H-purin-9-yl)-5-methyltetrahydrofuran-3,4-diol
    • (2R,3R,4S,5R)-2-(6-chloropurin-9-yl)-5-methyloxolane-3,4-diol
    • Inchi: 1S/C10H11ClN4O3/c1-4-6(16)7(17)10(18-4)15-3-14-5-8(11)12-2-13-9(5)15/h2-4,6-7,10,16-17H,1H3/t4-,6-,7-,10-/m1/s1
    • InChI Key: FNKXGGWNDAGFGG-KQYNXXCUSA-N
    • SMILES: ClC1C2=C(N=CN=1)N(C=N2)[C@H]1[C@@H]([C@@H]([C@@H](C)O1)O)O

Computed Properties

  • Exact Mass: 270.05200
  • Monoisotopic Mass: 270.052
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 324
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 93.3A^2

Experimental Properties

  • Refractive Index: 1.812
  • PSA: 93.29000
  • LogP: 0.11880
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